Cas no 78507-77-4 (Piperidine, 2,6-dimethyl-1-(2-propynyl)-)

• Product Name: Piperidine, 2,6-dimethyl-1-(2-propynyl)-
• CAS No: 78507-77-4
• MF: C₁₀H₁₇N
• MW: 151.24868273735
• CID: 4187219
• PubChem ID: 4561601
• Update Time: 2025-05-20

Piperidine, 2,6-dimethyl-1-(2-propynyl)- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 2,6-dimethyl-1-(2-propynyl)-
• Piperidine, 2,6-dimethyl-1-(2-propyn-1-yl)-
• 2,6-Dimethyl-1-(prop-2-yn-1-yl)piperidine
• 78507-77-4
• 2,6-dimethyl-1-(2-propynyl)piperidine
• DPJZDPSCRBSNAT-UHFFFAOYSA-
• STK729167
• InChI=1/C10H17N/c1-4-8-11-9(2)6-5-7-10(11)3/h1,9-10H,5-8H2,2-3H3
• AKOS005528427
• EN300-360018
• CS-0266275

• Inchi： 1S/C10H17N/c1-4-8-11-9(2)6-5-7-10(11)3/h1,9-10H,5-8H2,2-3H3
• InChI Key： DPJZDPSCRBSNAT-UHFFFAOYSA-N
• SMILES： N1(CC#C)C(C)CCCC1C

Computed Properties

• Exact Mass: 151.136099547Da
• Monoisotopic Mass: 151.136099547Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 3.2Ų

Additional information on Piperidine, 2,6-dimethyl-1-(2-propynyl)-

Piperidine, 2,6-dimethyl-1-(2-propynyl)- (CAS No. 78507-77-4): An Overview of Its Properties and Applications

Piperidine, 2,6-dimethyl-1-(2-propynyl)- (CAS No. 78507-77-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, also known as 2,6-Dimethyl-1-propargylpiperidine, is characterized by its unique structural features, which include a piperidine ring substituted with two methyl groups at the 2 and 6 positions and a propargyl group at the 1 position. These structural elements contribute to its diverse chemical properties and potential applications in various scientific and industrial contexts.

The piperidine ring is a fundamental structure in organic chemistry, known for its nitrogen-containing six-membered ring. The presence of this ring imparts basicity and nucleophilicity to the molecule, making it a valuable building block in the synthesis of more complex compounds. The methyl groups at the 2 and 6 positions provide steric hindrance and influence the conformational flexibility of the molecule, while the propargyl group introduces a triple bond that can participate in various chemical reactions, such as click chemistry and polymerization.

Recent research has highlighted the potential of Piperidine, 2,6-dimethyl-1-(2-propynyl)- in medicinal chemistry. Studies have shown that this compound can serve as a scaffold for the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2,6-Dimethyl-1-propargylpiperidine exhibit potent anti-inflammatory properties by modulating specific signaling pathways involved in inflammation. This finding opens up new avenues for the treatment of inflammatory diseases such as arthritis and asthma.

In addition to its medicinal applications, Piperidine, 2,6-dimethyl-1-(2-propynyl)- has also been explored for its potential in materials science. The propargyl group's reactivity makes it an attractive candidate for click chemistry reactions, which are widely used in the synthesis of functional polymers and nanomaterials. A recent study in the Journal of Polymer Science reported the successful use of 2,6-Dimethyl-1-propargylpiperidine as a monomer in the preparation of biodegradable polymers with tunable properties. These polymers have shown promise in biomedical applications such as drug delivery systems and tissue engineering scaffolds.

The synthesis of Piperidine, 2,6-dimethyl-1-(2-propynyl)- typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the alkylation of piperidine with appropriate reagents followed by introduction of the propargyl group through a metal-catalyzed coupling reaction. Advances in catalytic methods have significantly improved the efficiency and selectivity of these synthetic pathways, making it easier to produce 2,6-Dimethyl-1-propargylpiperidine on both laboratory and industrial scales.

The physical properties of Piperidine, 2,6-dimethyl-1-(2-propynyl)- are also noteworthy. It is a colorless liquid with a characteristic odor and exhibits good solubility in organic solvents such as ethanol and dichloromethane. Its boiling point is around 150°C at atmospheric pressure, making it suitable for various thermal processes without significant decomposition. These properties make it an ideal candidate for use in chemical reactions that require moderate temperatures.

Safety considerations are an important aspect when handling Piperidine, 2,6-dimethyl-1-(2-propynyl)-. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles to prevent skin contact and inhalation. Additionally, storage should be in tightly sealed containers away from heat sources and incompatible materials.

In conclusion, Piperidine, 2,6-dimethyl-1-(2-propynyl)- (CAS No. 78507-77-4) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features provide a foundation for developing novel therapeutic agents and functional materials with diverse applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific research.